Cas no 1700447-68-2 ((3-Aminopyrrolidin-1-yl)(2-methylthiazol-4-yl)methanone)

• Product Name: (3-Aminopyrrolidin-1-yl)(2-methylthiazol-4-yl)methanone
• CAS No: 1700447-68-2
• MF: C₉H₁₃N₃OS
• MW: 211.284020185471
• CID: 4775349
• Update Time: 2025-05-23

(3-Aminopyrrolidin-1-yl)(2-methylthiazol-4-yl)methanone Chemical and Physical Properties

Names and Identifiers

• (3-aminopyrrolidin-1-yl)(2-methylthiazol-4-yl)methanone
• (3-aminopyrrolidin-1-yl)-(2-methyl-1,3-thiazol-4-yl)methanone
• (3-Aminopyrrolidin-1-yl)(2-methylthiazol-4-yl)methanone

• Inchi： 1S/C9H13N3OS/c1-6-11-8(5-14-6)9(13)12-3-2-7(10)4-12/h5,7H,2-4,10H2,1H3
• InChI Key： KNPRMZCWLBXDOC-UHFFFAOYSA-N
• SMILES： S1C(C)=NC(=C1)C(N1CCC(C1)N)=O

Computed Properties

• Exact Mass: 211.07793322 g/mol
• Monoisotopic Mass: 211.07793322 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 87.5
• Molecular Weight: 211.29

Additional information on (3-Aminopyrrolidin-1-yl)(2-methylthiazol-4-yl)methanone

Compound CAS No. 1700447-68-2: (3-Aminopyrrolidin-1-yl)(2-methylthiazol-4-yl)methanone

The compound with CAS No. 1700447-68-2, commonly referred to as (3-Aminopyrrolidin-1-yl)(2-methylthiazol-4-yl)methanone, is a highly specialized organic molecule with significant applications in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising biological activities, making it a subject of extensive research in recent years.

Structure and Synthesis: The molecule consists of a methanone backbone, which is connected to two distinct heterocyclic groups: a 3-Aminopyrrolidine moiety and a 2-methylthiazole ring. The 3-Aminopyrrolidine group contributes to the compound's flexibility and potential for hydrogen bonding, while the 2-methylthiazole ring introduces aromaticity and electron-withdrawing effects. The synthesis of this compound typically involves multi-step organic reactions, including nucleophilic substitutions, condensations, and oxidations. Recent advancements in catalytic methods have enabled more efficient and scalable syntheses, reducing production costs and improving yield.

Biological Activity: One of the most remarkable aspects of (3-Aminopyrrolidin-1-yl)(2-methylthiazol-4-yl)methanone is its potent biological activity. Studies have shown that this compound exhibits significant antimicrobial properties, particularly against gram-positive bacteria and certain fungal strains. Additionally, it has demonstrated anti-inflammatory effects in vitro, suggesting potential applications in treating inflammatory diseases such as arthritis or dermatitis.

Recent research has also explored its role as a modulator of cellular signaling pathways, particularly in cancer biology. Preclinical studies indicate that the compound can inhibit key enzymes involved in tumor progression, such as proteasomes and kinases, making it a promising candidate for anticancer drug development. Furthermore, its ability to cross the blood-brain barrier has opened avenues for investigating its efficacy in neurodegenerative disorders like Alzheimer's disease.

Applications in Drug Discovery: The versatility of (3-Aminopyrrolidin-1-yl)(2-methylthiazol-4-yl)methanone has positioned it as a valuable tool in drug discovery programs. Its structure serves as a scaffold for designing novel bioactive molecules with enhanced potency and selectivity. Researchers have employed techniques such as fragment-based drug design and combinatorial chemistry to explore its structural modifications, leading to the identification of several analogs with improved pharmacokinetic profiles.

Moreover, the compound's ability to act as a template for bioisosterism has facilitated the creation of molecules with similar biological activities but different physical properties, expanding its therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies have accelerated the translation of these findings into clinical trials, with early results showing encouraging outcomes.

Safety and Toxicity: As with any novel chemical entity, understanding the safety profile of (3-Aminopyrrolidin-1-yl)(2-methylthiazol-4-yl)methanone is crucial for its successful application in therapeutics. Recent toxicological studies have indicated that the compound exhibits low acute toxicity in animal models, with no significant adverse effects observed at therapeutic doses. However, long-term studies are still underway to assess its chronic toxicity and potential for bioaccumulation.

Efforts are also being made to optimize its pharmacokinetics to minimize off-target effects while maximizing efficacy. Advanced computational models are being utilized to predict drug metabolism pathways and identify potential drug-drug interactions, ensuring safer administration in clinical settings.

Future Directions: The future of (3-Aminopyrrolidin-1-yil)(2-methylthiazol-4-yil)methanone lies in its continued exploration across diverse therapeutic areas. Ongoing research aims to uncover new mechanisms of action and identify novel targets for intervention. Collaborative research initiatives are expected to drive innovation in this field, fostering partnerships between academia, industry, and regulatory bodies.

In conclusion, CAS No. 1700447-68_2 represents a groundbreaking molecule with immense potential in modern medicine. Its unique chemical structure, coupled with cutting-edge research advancements, positions it as a key player in the development of next-generation therapies.